Cas no 2034589-79-0 (1-(4-fluorophenyl)-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylcyclopropane-1-carboxamide)

• Product Name: 1-(4-fluorophenyl)-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylcyclopropane-1-carboxamide
• CAS No: 2034589-79-0
• MF: C₂₀H₁₈FNO₂S₂
• MW: 387.490826129913
• CID: 6189560
• PubChem ID: 119099254
• Update Time: 2025-06-28

1-(4-fluorophenyl)-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylcyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylcyclopropane-1-carboxamide
• 2034589-79-0
• 1-(4-fluorophenyl)-N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)cyclopropanecarboxamide
• 1-(4-fluorophenyl)-N-[2-hydroxy-2,2-bis(thiophen-2-yl)ethyl]cyclopropane-1-carboxamide
• AKOS026687060
• 1-(4-fluorophenyl)-N-(2-hydroxy-2,2-dithiophen-2-ylethyl)cyclopropane-1-carboxamide
• F6181-0220

• Inchi： 1S/C20H18FNO2S2/c21-15-7-5-14(6-8-15)19(9-10-19)18(23)22-13-20(24,16-3-1-11-25-16)17-4-2-12-26-17/h1-8,11-12,24H,9-10,13H2,(H,22,23)
• InChI Key： VCDBVEQSZAQLQX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=CC=CS1)(CNC(C1(C2C=CC(=CC=2)F)CC1)=O)O

Computed Properties

• Exact Mass: 387.07629933g/mol
• Monoisotopic Mass: 387.07629933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 106Ų

Additional information on 1-(4-fluorophenyl)-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylcyclopropane-1-carboxamide

Introduction to 1-(4-fluorophenyl)-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylcyclopropane-1-carboxamide (CAS No. 2034589-79-0)

1-(4-fluorophenyl)-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylcyclopropane-1-carboxamide, identified by its CAS number 2034589-79-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic compounds featuring a cyclopropane core, which is known for its unique electronic and steric properties. The presence of multiple functional groups, including a 4-fluorophenyl moiety, a hydroxy group, and two thiophen-2-yl substituents, endows this compound with a rich chemical profile that makes it a promising candidate for further exploration in drug discovery and development.

The cyclopropane ring is a key structural feature of this compound, contributing to its rigidity and potential for binding to biological targets with high specificity. Cyclopropanes are often incorporated into drug molecules due to their ability to induce conformational constraints, which can enhance binding affinity and selectivity. In the case of 1-(4-fluorophenyl)-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylcyclopropane-1-carboxamide, the cyclopropane core is further functionalized with hydroxyl and thiophene groups, which may influence its pharmacokinetic properties and interactions with biological systems.

The 4-fluorophenyl group is another critical component of this molecule. Fluoro substitution in aromatic rings is a common strategy in medicinal chemistry due to the ability of fluorine atoms to modulate metabolic stability, lipophilicity, and binding affinity. The fluorine atom in this context may enhance the compound's interaction with biological targets by increasing its electronic properties or by influencing its conformational flexibility. Additionally, the presence of two thiophen-2-yl groups provides the molecule with sulfur-rich heterocycles, which are known for their diverse biological activities. Thiophenes have been widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science.

The hydroxy group in the molecule introduces polarity and potential hydrogen bonding capabilities, which can be crucial for interactions with biological targets such as enzymes or receptors. Hydroxyl groups are frequently found in biologically active compounds due to their ability to form hydrogen bonds, thereby enhancing binding affinity and selectivity. The combination of these functional groups in 1-(4-fluorophenyl)-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylcyclopropane-1-carboxamide suggests that it may exhibit multiple modes of interaction with biological systems.

Recent research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in drug discovery. The unique combination of functional groups in 1-(4-fluorophenyl)-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylcyclopropane-1-carboxamide makes it an interesting candidate for further investigation. Studies have shown that molecules containing cyclopropane rings can exhibit potent biological activity due to their ability to mimic natural products and interact with biological targets in novel ways. Additionally, the presence of fluorine and thiophene substituents may enhance the compound's pharmacological properties.

In vitro studies have begun to explore the potential applications of this compound. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to various diseases. The cyclopropane core and the fluorine atom are particularly noteworthy for their potential roles in modulating binding interactions. Further research is needed to fully elucidate the mechanisms of action and therapeutic potential of this compound.

The synthesis of 1-(4-fluorophenyl)-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylcyclopropane-1-carboxamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition metal-catalyzed reactions and palladium-mediated cross-coupling reactions have been instrumental in facilitating the synthesis of complex heterocyclic compounds like this one.

Future directions in research may include exploring derivatives of this compound to optimize its pharmacological properties. By modifying one or more functional groups, researchers can potentially enhance its potency, selectivity, or metabolic stability. Additionally, computational studies using molecular modeling techniques may provide valuable insights into how this compound interacts with biological targets at the atomic level.

The development of new drugs relies heavily on the discovery and characterization of novel compounds with promising pharmacological properties. 1-(4-fluorophenyl)-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylcyclopropane-1-carboxamide represents an exciting example of such a compound, with its unique structural features and potential biological activities. As research continues to uncover new applications for this molecule and related derivatives, it is likely that it will play an important role in the development of future therapies.